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Sample Collection & Storage Conditions

Proper collection and storage are critical for obtaining reliable solanidine measurements. The table below

summarizes the key conditions and potential issues.

Factor Recommended Condition Potential Issue & Reference

Sample Type Serum, plasma (Li-Heparin [1]),
whole blood [2], hemolyzed blood

[3]

Hemolyzed blood is a viable matrix for
CYP2D6 phenotyping [3].

Collection Tube Standard tubes (e.g., without gel

separator)

Gel separator tubes can affect solanidine

and OH-solanidine levels after 2 or more
days of storage [3].

Pre-processing
Temperature

Keep samples on ice or at 4°C
during preparation [1].

Not specified in search results.

Long-term
Storage

-70°C or -80°C [1] Not specified in search results.

Extract Stability Final sample extract in
autosampler; stable for at least 7

Not specified in search results.
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Factor Recommended Condition Potential Issue & Reference

days [3].

Sample Preparation & Analytical Workflows

The choice of sample preparation method depends on your sample matrix and analytical goals. Below are

two validated protocols.

Protocol 1: Protein Precipitation for Serum/Plasma

This quick method is used to phenotype CYP2D6 activity by measuring the ratio of OH-solanidine to

solanidine [3].

Step 1: Precipitate. Mix a volume of serum, plasma, or hemolyzed blood with a larger volume of ice-
cold acetonitrile (e.g., 100 µL sample + 400 µL acetonitrile) [1] [3].

Step 2: Separate. Centrifuge the mixture (e.g., at 700×g for 5 minutes at 4°C) to pellet the
precipitated proteins [1].

Step 3: Recover. Transfer the clean supernatant to a new vial for analysis [1]. It can be stored at
10°C prior to injection [1].

Protocol 2: Solid-Phase Extraction (SPE) for Whole Blood or
Complex Matrices

SPE provides a cleaner extract and is suitable for quantifying absolute levels of solanidine and its glycosides

(like α-solanine) in complex matrices like whole blood [4] [2].

Step 1: Prepare. Mix 200 µL of whole blood with an internal standard and 400 µL of water [2].
Step 2: Load. Apply the diluted sample directly to an Oasis PRiME HLB SPE cartridge. No
conditioning or equilibration is needed [2].
Step 3: Wash. Rinse the cartridge with 3 mL of 30% methanol to remove impurities [2].

Step 4: Elute. Pass 1 mL of 100% methanol through the cartridge to collect the analytes [2].
Step 5: Concentrate. Evaporate the eluate to dryness under a stream of nitrogen gas at 45°C.

Reconstitute the residue in 200 µL of mobile phase (e.g., 10 mM ammonium formate with 0.1% formic
acid in methanol), centrifuge, and filter before analysis [2].
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This workflow can be visualized as follows:

Whole Blood Sample

SPE Cartridge
(Oasis PRiME HLB)

Wash with
30% Methanol

Elute with
100% Methanol

Reconstitute in
Mobile Phase

LC-MS/MS Analysis

Click to download full resolution via product page

Liquid Chromatography-Mass Spectrometry (LC-
MS/MS) Conditions

For precise quantification, the following LC-MS/MS parameters have been successfully used. The table

below consolidates methods from different sample types.
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Parameter
Method for CYP2D6
Phenotyping (Serum)
[3]

Method for Glycoalkaloid
Quantification (Whole Blood)
[2]

Method for Potato
Extracts [4]

Instrument UHPLC-HRMS UHPLC-MS/MS LC-ESI/MS (Single
Quad)

Column Not specified in search
results

Kinetex XB-C18 (100 x 2.1 mm,
2.6 µm)

Kinetex C18 (250 x 4.6
mm, 5 µm)

Mobile
Phase A

Not specified in search
results

10 mM ammonium formate +
0.1% formic acid in water

0.1% Formic acid in
water

Mobile
Phase B

Not specified in search
results

10 mM ammonium formate +
0.1% formic acid in methanol

0.1% Formic acid in
acetonitrile

Gradient Not specified in search
results

5-95% B (0-7 min), hold (7-8.5
min)

28-45% B (0-20 min),
45-90% B (20-21 min)

Ionization Not specified in search
results

ESI+ ESI+

Detection High-Resolution MS Tandem MS (MRM) Single Ion Monitoring
(SIM)

Troubleshooting FAQs

Q1: Why are my solanidine levels unexpectedly low or undetectable?

Low potato intake: Solanidine is a dietary biomarker from potato consumption. Instruct study
participants to maintain their normal potato diet before sampling [1] [5].

Drug interactions: The presence of certain drugs, particularly potent CYP2D6 inhibitors like
paroxetine or fluoxetine, can dramatically reduce the formation of solanidine metabolites. Review the

patient's medication list [1] [6].

Q2: What can cause variability in the OH-solanidine to solanidine ratio?

CYP2D6 phenotype: This ratio is inherently linked to the individual's CYP2D6 metabolic capacity.

Genetically poor metabolizers (gPM) will have a very low ratio, while ultrarapid metabolizers (gUM)
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will have a high ratio [1].

Sample tube interference: As noted in the storage conditions, using gel separator tubes can affect
analyte levels. Switch to standard collection tubes [3].

Q3: How can I improve my peak shape and sensitivity?

Cleaner extraction: If using protein precipitation with dirty samples, consider switching to Solid-
Phase Extraction (SPE) to reduce matrix effects [2].

Mobile phase modifiers: Using volatile salts and acids like ammonium formate and formic acid can
enhance ionization efficiency in positive ESI mode [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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